Cas no 1053655-79-0 (N'-1-Amino-2-(4-methoxyphenyl)ethylidene-hydrazinecarboxylic acid tert-butyl ester)

• Product Name: N'-1-Amino-2-(4-methoxyphenyl)ethylidene-hydrazinecarboxylic acid tert-butyl ester
• CAS No: 1053655-79-0
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• MDL: MFCD10568184
• CID: 4570062
• Update Time: 2025-08-05

N'-1-Amino-2-(4-methoxyphenyl)ethylidene-hydrazinecarboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• N'-[1-Amino-2-(4-methoxyphenyl)ethylidene]-hydrazinecarboxylic acid tert-butyl ester
• N'-[2-(4-Methoxyphenyl)ethanimidoyl](tert-butoxy)carbohydrazide
• Hydrazinecarboxylic acid, 2-[1-imino-2-(4-methoxyphenyl)ethyl]-, 1,1-dimethylethyl ester
• N'-1-Amino-2-(4-methoxyphenyl)ethylidene-hydrazinecarboxylic acid tert-butyl ester

• MDL： MFCD10568184
• Inchi： 1S/C14H21N3O3/c1-14(2,3)20-13(18)17-16-12(15)9-10-5-7-11(19-4)8-6-10/h5-8H,9H2,1-4H3,(H2,15,16)(H,17,18)
• InChI Key： LAXZPUFUTXXDOB-UHFFFAOYSA-N
• SMILES： N(C(OC(C)(C)C)=O)NC(=N)CC1=CC=C(OC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8

Additional information on N'-1-Amino-2-(4-methoxyphenyl)ethylidene-hydrazinecarboxylic acid tert-butyl ester

N'-1-Amino-2-(4-methoxyphenyl)ethylidene-hydrazinecarboxylic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No. 1053655-79-0, commonly referred to as N'-1-Amino-2-(4-methoxyphenyl)ethylidene-hydrazinecarboxylic acid tert-butyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its complex structure, which includes an amino group, a methoxyphenyl moiety, and a tert-butyl ester group. These components contribute to its versatile chemical behavior and biological activity.

Recent studies have highlighted the importance of this compound in the context of targeted drug delivery systems. Researchers have explored its ability to act as a carrier for therapeutic agents, leveraging its structural flexibility to enhance drug solubility and bioavailability. The presence of the tert-butyl ester group, for instance, has been shown to improve the molecule's stability under physiological conditions, making it a promising candidate for controlled-release formulations.

In addition to its role in drug delivery, this compound has also been investigated for its potential in anti-inflammatory and antioxidant therapies. Experimental data indicate that the molecule exhibits significant free radical scavenging activity, which could be harnessed to develop novel treatments for chronic inflammatory diseases. Furthermore, its amino group facilitates interactions with biological targets, enhancing its therapeutic potential.

The synthesis of N'-1-Amino-2-(4-methoxyphenyl)ethylidene-hydrazinecarboxylic acid tert-butyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the production process, reducing costs and improving yield. This has made the compound more accessible for large-scale studies and commercial applications.

From a structural standpoint, the molecule's hydrazinecarboxylic acid core plays a pivotal role in its reactivity. This core allows for various functionalization reactions, enabling the creation of derivatives with enhanced biological activity. For instance, modifications to the methoxyphenyl group have been shown to significantly alter the compound's pharmacokinetic profile, offering new avenues for personalized medicine.

In terms of safety and toxicity profiles, preliminary studies suggest that this compound exhibits low toxicity at therapeutic doses. However, further research is required to fully understand its long-term effects and potential for adverse reactions. Regulatory agencies have expressed interest in this compound due to its innovative properties, but additional preclinical studies are needed before it can be advanced to clinical trials.

The integration of computational chemistry tools has also played a crucial role in understanding the behavior of this compound. Advanced molecular modeling techniques have provided insights into its three-dimensional structure and interaction with biological targets. These insights have guided experimental design and accelerated the discovery of novel applications.

In conclusion, CAS No. 1053655-79-0 represents a cutting-edge molecule with vast potential in pharmaceutical research and development. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the future of drug development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medical science.